Cas no 2229606-48-6 (N-{4-fluoro-2-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine)

• Product Name: N-{4-fluoro-2-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine
• CAS No: 2229606-48-6
• MF: C₉H₉F₄NO
• MW: 223.167476415634
• CID: 6228231
• PubChem ID: 165967213
• Update Time: 2025-06-08

N-{4-fluoro-2-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{4-fluoro-2-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine
• 2229606-48-6
• N-{[4-fluoro-2-(trifluoromethyl)phenyl]methyl}-N-methylhydroxylamine
• EN300-1948779

• Inchi： 1S/C9H9F4NO/c1-14(15)5-6-2-3-7(10)4-8(6)9(11,12)13/h2-4,15H,5H2,1H3
• InChI Key： ZUQLWAZNUFWJSU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CN(C)O)F)(F)F

Computed Properties

• Exact Mass: 223.06202656g/mol
• Monoisotopic Mass: 223.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.5Ų

Additional information on N-{4-fluoro-2-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine

Comprehensive Overview of N-{4-fluoro-2-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine (CAS No. 2229606-48-6)

The compound N-{4-fluoro-2-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine (CAS No. 2229606-48-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a fluoro and trifluoromethyl substituent, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for fluorinated compounds in modern medicine.

One of the key reasons for the rising interest in N-{4-fluoro-2-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine is its role in the development of small-molecule inhibitors. Fluorinated compounds, such as this one, are often used to enhance the metabolic stability and bioavailability of drug candidates. This aligns with current trends in the pharmaceutical industry, where precision medicine and targeted therapies are dominating research agendas. The presence of the trifluoromethyl group in this compound further amplifies its utility, as this moiety is known to improve binding affinity and selectivity in drug-receptor interactions.

In addition to its pharmaceutical applications, CAS No. 2229606-48-6 is also explored in material science. The incorporation of fluorine atoms into organic frameworks can alter electronic properties, making such compounds suitable for advanced materials like organic semiconductors or liquid crystals. This dual applicability in both life sciences and material engineering underscores the versatility of this chemical entity.

From a synthetic chemistry perspective, the preparation of N-{4-fluoro-2-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine involves multi-step organic transformations, often requiring careful optimization of reaction conditions. Researchers frequently search for efficient synthetic routes and catalytic methods to produce this compound with high yield and purity. Recent advancements in flow chemistry and green chemistry have also influenced its production, as industries strive for more sustainable manufacturing processes.

The compound's stability and reactivity profile are frequently discussed in academic forums and patent literature. Its hydroxylamine functionality introduces both opportunities and challenges, as this group can participate in various chemical reactions, including oxidation and reduction processes. Understanding these properties is critical for its successful application in complex synthetic pathways.

Given the increasing regulatory focus on environmental impact and safety, the handling and disposal of fluorinated compounds like CAS No. 2229606-48-6 are also hot topics. Researchers and manufacturers are investing in eco-friendly alternatives and waste minimization strategies to align with global sustainability goals. This compound's role in green chemistry initiatives is an area of active exploration.

In summary, N-{4-fluoro-2-(trifluoromethyl)phenylmethyl}-N-methylhydroxylamine (CAS No. 2229606-48-6) represents a compelling case study in the intersection of chemistry, medicine, and materials science. Its structural features and functional groups make it a sought-after building block in cutting-edge research, while its synthesis and applications reflect broader trends in sustainable chemistry and innovative drug design.